Benzyl bromides
Benzyl bromides are halogenated derivatives of benzene, characterized by the presence of a bromine atom attached to the benzyl group at position 6. These compounds are widely used in organic synthesis due to their reactivity and versatility. Benzyl bromide itself is a colorless liquid with a density slightly higher than water. It acts as an excellent electrophile in nucleophilic substitution reactions, making it a valuable reagent for the introduction of functional groups at the meta position relative to other substituents on the benzene ring. Common applications include the preparation of aromatic compounds and pharmaceuticals, where the bromine group can be subsequently converted or used as part of further synthetic transformations.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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2-(4-(Bromomethyl)phenyl)-2-cyclopentylpropanoic acid | 1191414-08-0 | C15H19O2Br |
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3-(bromomethyl)-4-fluorophenylmethanol | 1378867-70-9 | C8H8BrFO |
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3-Cyano-4-methylbenzyl bromide | 1261439-20-6 | C9H8BrN |
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2-(Bromomethyl)-5-fluorobenzonitrile | 217661-27-3 | C8H5BrFN |
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3-(bromomethyl)-N,N-dimethylaniline hydrobromide | 135334-15-5 | C9H13Br2N |
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4-Bromo-3-chlorobenzyl bromide | 68120-44-5 | C7H5ClBr2 |
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3-Bromo-4-(bromomethyl)benzaldehyde | 1189765-90-9 | C8H6Br2O |
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1-bromo-2-(bromomethyl)-4-methoxybenzene | 19614-12-1 | C8H8Br2O |
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4-Amino-3-chlorobenzyl bromide | 1261520-17-5 | C7H7BrClN |
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1-bromo-3-(bromomethyl)-5-(trifluoromethoxy)benzene | 1031929-10-8 | C8H5Br2F3O |
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